

Agathisflavone's Microglial Modulation and Experimental Evidence

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Agathisflavone

CAS No.: 28441-98-7

Cat. No.: S517515

[Get Quote](#)

Microglial Modulation Profile and Functional Outcomes

Aspect of Modulation	Observed Effects of Agathisflavone	Relevant Disease Models
Activation State	Induces polarization from pro-inflammatory (M1-like) to anti-inflammatory (M2-like) phenotype [1] [2].	Demyelination (LPC model) [1] [3].
Inflammatory Mediators	Reduces expression of IL-1β , IL-6 , NOS2 (iNOS); inhibits NLRP3 inflammasome ; can increase Arginase-1 [4] [5] [6].	Neuroinflammation (LPS, A β oligomers), Traumatic Brain Injury (TBI) [4] [6].
MicroRNAs (miRNAs)	Downregulates expression of miR-146a and miR-155 [4] [5].	Alzheimer's disease models (A β oligomers), Glioblastoma [4] [5].
Morphology	Promotes a less reactive, more branched morphology; reduces amoeboid shape [4] [7].	Neuroinflammation (LPS, A β oligomers) [4].
Functional Outcomes	Enhances remyelination ; promotes oligodendrocyte differentiation; protects neurons; reduces glial scar formation [1] [7] [6].	Demyelination, Traumatic Brain Injury, Glutamate excitotoxicity [1] [6].

Quantitative Data from Key Experiments

Experimental Context / Model	Agathisflavone Concentration	Key Quantitative Results
Human C20 Microglia (A β or LPS exposure) [4]	1 μ M	\downarrow miR-146a and miR-155 expression; \downarrow IL-1 β , IL-6, and NOS2 mRNA.
Organotypic Cerebellar Slices (LPC-induced demyelination) [1]	5 - 10 μ M	Enhanced remyelination; effect blocked by ER- α antagonist.
Rat Primary Microglia (A β exposure) [4]	1 μ M	\downarrow p-STAT3 / STAT3 ratio.
GL-15 Glioblastoma Cells [5]	5 μ M	\downarrow miR-125b and miR-155 in secretome; \downarrow cell viability and migration.
Organotypic Brain Slices (Mechanical Injury) [6]	5 μ M	\downarrow GFAP expression (mRNA & protein); \downarrow microglia proportion (Iba-1+ cells); \downarrow NLRP3 and IL-1 β mRNA.

Detailed Experimental Protocols

To ensure the reproducibility of these findings, here is a detailed overview of the key methodologies used in the cited research.

1. Organotypic Cerebellar Slice Culture (Demyelination Model) This ex vivo model is used to study remyelination and microglial responses [1].

- Tissue Preparation:** Cerebellar parasagittal slices (300 μ m thick) are prepared from postnatal day 10-12 (P10-12) mice.
- Culture Method:** Slices are maintained on membrane inserts using an interface method with a serum-based medium at 37°C in 95% O₂/5% CO₂.
- Demyelination Induction:** After 7 days in vitro (DIV), demyelination is induced by applying **lysophosphatidylcholine (LPC)** at 0.5 mg/mL for 15-17 hours.
- Treatment:** The LPC medium is replaced with a medium containing **agathisflavone (5 or 10 μ M)** or vehicle for a further 2-4 DIV.

- **Analysis:** Remyelination is assessed by immunohistochemistry for **Myelin Basic Protein (MBP)** and **Neurofilament (NF)**. Microglial activation state is evaluated via morphology (Iba1 staining) and cytokine profile.

2. Human Microglia Cell Culture (Neuroinflammation Model) This in vitro model uses human microglial cells to study inflammatory pathways [4] [5].


- **Cell Line:** C20 human microglial cells are cultured.
- **Activation Induction:** Cells are exposed to either **lipopolysaccharide (LPS, 1 µg/mL)** for 24 hours or **β-amyloid oligomers (Aβ, 500 nM)** for 4 hours to induce a pro-inflammatory state.
- **Treatment:** Following inflammatory stimulus, cells are treated with **agathisflavone (1 µM)** for 24 hours.
- **Analysis:**
 - **Gene Expression:** mRNA levels of cytokines (IL-1β, IL-6, NOS2) and miRNAs (miR-146a, miR-155) are quantified using **RT-qPCR**.
 - **Protein Expression:** STAT3 and phospho-STAT3 (p-STAT3) protein levels are analyzed by **Western Blot**.
 - **Cell Morphology:** Changes are observed via phase-contrast microscopy.

3. Receptor Blockade Studies To investigate the mechanism of action, specific receptor antagonists are used [1].

- **Procedure:** Following LPC-induced demyelination, cerebellar slices are pre-incubated with a selective **ER-α antagonist (MPP dihydrochloride, 10 nM)** or a selective **ER-β antagonist (PHTPP, 1 µM)** for 2 hours.
- **Co-treatment:** Slices are then incubated with **agathisflavone (10 µM)** supplemented with the antagonist for a further 2 DIV.
- **Outcome Analysis:** The blockade of **agathisflavone's** pro-remyelination effect by ER-α antagonist indicates the receptor's involvement [1].

Mechanisms of Action and Signaling Pathways

The experimental data suggest that **agathisflavone** exerts its effects through multiple interconnected pathways, as illustrated below.



Click to download full resolution via product page

The diagram above shows that **agathisflavone**'s modulation converges on reducing neuroinflammation and promoting repair. The core mechanisms supported by experimental data include:

- **Estrogen Receptor (ER) Signaling:** **Agathisflavone** interacts with nuclear receptors, particularly **ER α** , which is critical for its pro-remyelination effect and modulation of microglial phenotype [1].
- **miRNA and STAT3 Pathway:** By downregulating **miR-155** and **miR-146a**, **agathisflavone** reduces the phosphorylation of **STAT3**, a key signaling node that drives the expression of pro-inflammatory cytokines [4] [5].
- **Inflammasome Inhibition:** **Agathisflavone** negatively regulates the expression of the **NLRP3 inflammasome** and its downstream product, **IL-1 β** , a potent pro-inflammatory cytokine [6].

Conclusion and Research Implications

In summary, **agathisflavone** presents a multi-targeted phytochemical candidate for treating neuroinflammatory and demyelinating diseases. Its ability to shift microglia to an anti-inflammatory state, enhance remyelination, and protect neurons has been consistently demonstrated across various experimental models.

For researchers, the next logical steps involve:

- Confirming these mechanisms in **in vivo animal models** of Multiple Sclerosis, Alzheimer's disease, and other relevant conditions.
- Conducting **pharmacokinetic and toxicity studies** to assess its suitability as a lead compound for drug development.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. The flavonoid agathisflavone modulates the microglial ... [pmc.ncbi.nlm.nih.gov]
2. (PDF) The flavonoid agathisflavone the modulates ... microglial [academia.edu]
3. The flavonoid agathisflavone the modulates ... microglial [researchportal.port.ac.uk]
4. The Phytochemical Agathisflavone Modulates miR146a and ... [pmc.ncbi.nlm.nih.gov]
5. Agathisflavone Inhibits Viability and Modulates the ... [mdpi.com]
6. The Flavonoid Agathisflavone Attenuates Glia Activation ... [mdpi.com]
7. (PDF) Agathisflavone Modifies Microglial Activation State and... [academia.edu]

To cite this document: Smolecule. [Agathisflavone's Microglial Modulation and Experimental Evidence]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b517515#agathisflavone-microglial-modulation-comparison>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com